![molecular formula C19H17ClFN3O5S B1237944 (5R,6R)-6-[[[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]-oxomethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid](/img/structure/B1237944.png)
(5R,6R)-6-[[[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]-oxomethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
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Overview
Description
(5R,6R)-6-[[[3-(2-chloro-6-fluorophenyl)-5-methyl-4-isoxazolyl]-oxomethyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid is a penicillin.
Scientific Research Applications
Interaction with Metal Ions
The interaction of similar beta-lactam antibiotics with metal ions has been studied extensively. For instance, the interaction of ampicillin and amoxicillin with Cu²⁺ ions was investigated using potentiometric, UV, and 1H NMR techniques. These studies provide insight into the stability constants of complexes formed between the antibiotics and metal ions, which is valuable for understanding their behavior in different environments (Cardiano et al., 2017).
Thermal and Chemical Reactions
Research on similar compounds includes the study of thermal decarbonylation of penam beta-lactams, revealing a new type of fragmentation reaction for penam carboxylic acid. These studies help understand the chemical stability and reactivity of beta-lactam antibiotics (Wiitala et al., 2008).
Complexation Reactions
The complexation reactions of similar antibiotics with metal ions have been studied to understand their binding mechanisms. For instance, the complexation reaction of ampicillin with Ca²⁺ and Ba²⁺ ions was studied, providing valuable information on the formation constants and thermodynamic parameters of these complexes (Helmy et al., 2017).
Synthesis and Characterization
Research includes the synthesis of Schiff base derivatives from similar beta-lactam antibiotics, which are then characterized for various applications. Such studies expand the utility of these compounds beyond their traditional roles (Sengar et al., 2021).
Molecular Modeling and Crystallography
The molecular structure and packing energy of similar compounds, like 6-aminopenicillanic acid, have been analyzed using X-ray crystallography and molecular modeling. This research provides insights into the molecular interactions and stability of these compounds (Saouane et al., 2013).
properties
Molecular Formula |
C19H17ClFN3O5S |
---|---|
Molecular Weight |
453.9 g/mol |
IUPAC Name |
(5R,6R)-6-[[3-(2-chloro-6-fluorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid |
InChI |
InChI=1S/C19H17ClFN3O5S/c1-7-10(12(23-29-7)11-8(20)5-4-6-9(11)21)15(25)22-13-16(26)24-14(18(27)28)19(2,3)30-17(13)24/h4-6,13-14,17H,1-3H3,(H,22,25)(H,27,28)/t13-,14?,17-/m1/s1 |
InChI Key |
UIOFUWFRIANQPC-SNVMCYLTSA-N |
Isomeric SMILES |
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)N[C@H]3[C@@H]4N(C3=O)C(C(S4)(C)C)C(=O)O |
SMILES |
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O |
Canonical SMILES |
CC1=C(C(=NO1)C2=C(C=CC=C2Cl)F)C(=O)NC3C4N(C3=O)C(C(S4)(C)C)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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